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Compound of Interest

Compound Name: Dibucaine

Cat. No.: B1670429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating Dibucaine
hydrochloride for topical research applications. This document outlines the physicochemical

properties of Dibucaine hydrochloride, provides protocols for formulation, and details key in

vitro and ex vivo characterization methods.

Physicochemical Properties of Dibucaine
Hydrochloride
A thorough understanding of the physicochemical properties of an active pharmaceutical

ingredient (API) is fundamental for successful formulation development. Key properties of

Dibucaine hydrochloride are summarized in the table below.
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Property Value Reference

Molecular Formula C₂₀H₃₀ClN₃O₂ [1][2]

Molecular Weight 379.92 g/mol [1][2]

Melting Point 99-101 °C [2][3]

Appearance
White or nearly white

crystalline powder
[4]

Solubility

    Water Freely soluble (76 mg/mL) [1][5][6]

    Ethanol Freely soluble (76 mg/mL) [1][5]

    DMSO Soluble (76 mg/mL) [1][5]

    Acetone Soluble [3]

    Chloroform Soluble [6]

Stability

Stable, but protect from

moisture. Incompatible with

strong oxidizing agents.

[2]

Mechanism of Action: Sodium Channel Blockade
Dibucaine hydrochloride is a potent local anesthetic that functions by blocking voltage-gated

sodium channels in the neuronal cell membrane.[7][8][9][10][11] This blockade inhibits the

influx of sodium ions, which is necessary for the depolarization of the nerve membrane and the

propagation of action potentials.[1] The result is a transient and reversible local anesthesia.

The interaction is state-dependent, with a higher affinity for open and inactivated channel

states.[7][10]
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In Vitro Release Testing (IVRT) Workflow

Franz Diffusion Cell Setup
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Apply Formulation
to Donor Compartment
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Ex Vivo Skin Permeation Workflow
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Mount Skin in
Franz Diffusion Cell
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to Epidermal Surface
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Compartment at Time Intervals

Quantify Dibucaine HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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